2,2-Dimethyl-1,3-bis[(trimethylsilyl)oxy]propane

• CAS No.: 2117-23-9
• Molecular Formula: C11H28O2Si2
• Molecular Weight: 248.51 g/mol
• IUPAC Name: (2,2-dimethyl-3-trimethylsilyloxypropoxy)-trimethylsilane
• InChI: InChI=1S/C11H28O2Si2/c1-11(2,9-12-14(3,4)5)10-13-15(6,7)8/h9-10H2,1-8H3
• InChI Key: HPRDFSYIYSCZGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO[Si](C)(C)C)CO[Si](C)(C)C

Description

2,2-Dimethyl-1,3-bis[(trimethylsilyl)oxy]propane is a useful research compound. Its molecular formula is C11H28O2Si2 and its molecular weight is 248.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.6 g of 2,2-dimethyl-1,3-propandiol was admixed with 20 ml of dichloromethane. The mixture was cooled in ice-water bath, thereto was added 2.09 ml of triethyl amine, followed by the addition of 1.76 ml of trimethylsilyl chloride. The mixture was stirred in ice-water bath for further 2 hours. The reaction mixture was washed with water, and the organic layer separated was dried over anhydrous sodium sulfate. After filtration, the filtrate was evaporated to give 1.23 g of concentrate. The crude product was purified by column chromatography using petroleum ether as eluent, to give colorless pure compound.